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Compound of Interest

Compound Name:
2-Methoxy-3-methyl-

[1,4]benzoquinone

Cat. No.: B1254543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the core physicochemical properties,

synthesis, and potential biological significance of 2-Methoxy-3-methyl-benzoquinone. The

information is curated to support research and development efforts in medicinal chemistry,

pharmacology, and related scientific disciplines.

Core Physicochemical Properties
2-Methoxy-3-methyl-benzoquinone, with the CAS number 2207-57-0, is a substituted p-

benzoquinone. Its fundamental properties are summarized below, though experimental data for

some parameters remain elusive in publicly accessible literature.
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Property Value Source

Molecular Formula C₈H₈O₃ --INVALID-LINK--

Molecular Weight 152.15 g/mol --INVALID-LINK--

Canonical SMILES CC1=C(C(=O)C=CC1=O)OC --INVALID-LINK--

InChI
InChI=1S/C8H8O3/c1-5-6(11-

2)9(10)4-3-8(5)9/h3-4H,1-2H3
--INVALID-LINK--

CAS Number 2207-57-0 --INVALID-LINK--[1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Chemical Structure
The chemical structure of 2-Methoxy-3-methyl-benzoquinone consists of a benzoquinone ring

substituted with a methoxy group at the 2-position and a methyl group at the 3-position.

Figure 1: Chemical structure of 2-Methoxy-3-methyl-benzoquinone.

Experimental Protocols
Synthesis of 2-Methoxy-3-methyl-[2][3]benzoquinone
A high-yielding and environmentally benign synthesis has been reported, offering a significant

improvement over methods utilizing heavy metal oxidants.[2]

Telescoped Oxidation Procedure:

Initial Oxidation: To a solution of 2,6-dimethoxytoluene (1 equivalent) in glacial acetic acid,

nitric acid (0.1 equivalents) is added as a catalyst. Hydrogen peroxide (30%, 2 equivalents)

is then introduced. The reaction mixture is heated to 75-80°C for 15 minutes. An additional

portion of hydrogen peroxide (30%, 1 equivalent) is added, and the reaction is continued for

a total of 40 minutes.
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Quenching: The reaction is cooled, and sodium metabisulfite is added to quench any

remaining hydrogen peroxide.

Final Oxidation: The mixture is then cooled in an ice bath, and concentrated nitric acid is

added to facilitate the final oxidation to the desired benzoquinone.

This procedure represents a "telescoped" process where sequential reactions are carried out in

a single pot, improving efficiency and reducing waste.[2]

Spectral Data (Theoretical)
While comprehensive experimental spectral data is not readily available in the literature,

theoretical calculations provide insight into the expected vibrational spectrum of 2-methoxy-3-

methyl-1,4-benzoquinone.

Vibrational Spectrum:

Density functional theory (DFT) calculations have been employed to predict the vibrational

spectrum of 2-methoxy-3-methyl-1,4-benzoquinone. These calculations identified two stable

conformers that differ in their predicted vibrational spectra. The study also modeled the

interaction of the quinone with water and metal ions, showing that complexation significantly

affects the vibrational modes in the C=O and C=C stretching regions.[3] This theoretical data

can serve as a valuable reference for the analysis of experimental infrared and Raman spectra.

Biological Activity and Signaling Pathways
(Inferred)
Direct experimental evidence for the biological activity and associated signaling pathways of 2-

methoxy-3-methyl-benzoquinone is limited. However, based on the activities of structurally

related benzoquinone derivatives, some potential biological roles can be inferred.

Benzoquinones are a class of compounds known for a wide range of biological activities,

including antioxidant, anti-inflammatory, and anticancer properties.[4] The specific effects are

often dictated by the nature and position of substituents on the quinone ring.

For instance, the structurally related compound 2,6-dimethoxy-1,4-benzoquinone has been

shown to increase skeletal muscle mass and performance. This effect is mediated through the
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regulation of the AKT/mTOR signaling pathway and by enhancing mitochondrial function.[5]

This pathway is a central regulator of cell growth, proliferation, and survival.

Hypothesized Signaling Pathway:

Based on the findings for related compounds, it is plausible that 2-methoxy-3-methyl-

benzoquinone could also modulate key cellular signaling pathways. A potential, though

unconfirmed, mechanism could involve the activation of pro-growth and survival pathways.

2-Methoxy-3-methyl-benzoquinone
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Figure 2: Hypothesized signaling pathway for 2-Methoxy-3-methyl-benzoquinone.

It is critical to note that this pathway is speculative and requires experimental validation for 2-

methoxy-3-methyl-benzoquinone. The diverse biological activities of benzoquinones suggest

that this compound could have a range of cellular targets and effects that warrant further

investigation. For example, other benzoquinones have been shown to activate the ERK/MAPK

signaling pathway via the production of reactive oxygen species (ROS).[6]

Conclusion
2-Methoxy-3-methyl-benzoquinone is a readily synthesizable compound with potential for

interesting biological activities, inferred from the study of related molecules. While there is a

notable gap in the publicly available experimental data regarding its specific physicochemical

properties and biological mechanisms, the existing information on its synthesis and the

activities of similar compounds provides a solid foundation for future research. This whitepaper

serves as a technical guide to encourage and support further investigation into the properties

and potential applications of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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